Cas no 1393180-29-4 (Tert-butyl N-(3-cyanocyclobutyl)carbamate)

• Product Name: Tert-butyl N-(3-cyanocyclobutyl)carbamate
• CAS No: 1393180-29-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD28524621
• CID: 4593594
• PubChem ID: 68158009
• Update Time: 2025-08-05

Tert-butyl N-(3-cyanocyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-cyanocyclobutyl)carbamate
• SB22366
• t-Butyl N-(3-cyanocyclobutyl)carbamate
• tert-butyl (trans-3-cyanocyclobutyl)carbamate
• tert-Butyl ((1r,3r)-3-cyanocyclobutyl)carbamate
• tert-butyl N-[(1r,3r)-3-cyanocyclobutyl]carbamate, trans
• 2230789-54-3
• QCUKEYZJVYABFL-ZKCHVHJHSA-N
• AT30324
• 1799727-32-4
• AT30323
• P17674
• Z3243467047
• tert-Butyl (3-cyanocyclobutyl)carbamate
• EN300-1709440
• MFCD28524621
• TERT-BUTYL (CIS-3-CYANOCYCLOBUTYL)CARBAMATE
• EN300-1177991
• CS-0048079
• starbld0035134
• EN300-1725583
• 1-(Boc-amino)-3-cyanocyclobutane
• Rel-tert-butyl ((1s,3s)-3-cyanocyclobutyl)carbamate
• AKOS024070522
• 1393180-29-4
• 3-(Boc-amino)cyclobutanecarbonitrile
• AS-54250
• tert-butyl n-[(1r,3r)-3-cyanocyclobutyl]carbamate
• SCHEMBL23663255
• DB-110559
• SCHEMBL11901886
• tert-butyl N-[(1s,3s)-3-cyanocyclobutyl]carbamate
• Tert-butyl N-(3-cyanocyclobutyl)carbamate

• MDL： MFCD28524621
• Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)12-8-4-7(5-8)6-11/h7-8H,4-5H2,1-3H3,(H,12,13)
• InChI Key： QCUKEYZJVYABFL-UHFFFAOYSA-N
• SMILES： O(C(NC1CC(C#N)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.121177757 g/mol
• Monoisotopic Mass: 196.121177757 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1
• Molecular Weight: 196.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl N-(3-cyanocyclobutyl)carbamate

Introduction to Tert-butyl N-(3-cyanocyclobutyl)carbamate (CAS No. 1393180-29-4)

Tert-butyl N-(3-cyanocyclobutyl)carbamate, a compound with the chemical identifier CAS No. 1393180-29-4, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of Tert-butyl N-(3-cyanocyclobutyl)carbamate, including its tert-butyl and 3-cyanocyclobutyl substituents, contribute to its distinct chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-(3-cyanocyclobutyl)carbamate have been subjects of extensive study due to its potential role in the development of novel therapeutic agents. The tert-butyl group, known for its steric hindrance and stability, enhances the compound's resistance to hydrolysis, making it a valuable candidate for long-acting pharmaceutical formulations. On the other hand, the 3-cyanocyclobutyl moiety introduces a cyano group, which is often utilized in medicinal chemistry for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions.

Recent advancements in the field of drug discovery have highlighted the importance of structural diversity in the quest for new therapeutic entities. Tert-butyl N-(3-cyanocyclobutyl)carbamate exemplifies this principle by integrating multiple functional groups that can be tailored for specific biological targets. For instance, studies have demonstrated that carbamates derived from cycloalkyl structures can exhibit enhanced binding affinity to certain enzymes and receptors, making them promising candidates for inhibiting key metabolic pathways involved in diseases such as cancer and inflammation.

In addition to its pharmaceutical applications, Tert-butyl N-(3-cyanocyclobutyl)carbamate has shown potential in agrochemical research. The compound's stability and reactivity profile make it a suitable candidate for developing novel pesticides and herbicides. By leveraging its structural features, researchers aim to create compounds that are more effective at targeting pests while minimizing environmental impact. This aligns with the growing global emphasis on sustainable agricultural practices and the development of eco-friendly chemical solutions.

The industrial production of Tert-butyl N-(3-cyanocyclobutyl)carbamate involves multi-step synthetic routes that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods and green chemistry principles have been employed to optimize these processes, reducing waste and energy consumption. Such innovations not only enhance efficiency but also contribute to the overall sustainability of chemical manufacturing.

From a research perspective, Tert-butyl N-(3-cyanocyclobutyl)carbamate serves as a valuable scaffold for exploring new chemical entities. Its versatility allows chemists to modify various functional groups while maintaining the core structure, enabling the exploration of a wide range of biological activities. This flexibility is particularly important in drug discovery pipelines where rapid iteration and diversification are crucial for identifying lead compounds with optimal pharmacological profiles.

The compound's unique properties have also been explored in material science applications. For instance, researchers have investigated its potential use in polymer synthesis, where carbamate functionalities can enhance material properties such as flexibility and biodegradability. These findings underscore the broad utility of Tert-butyl N-(3-cyanocyclobutyl)carbamate beyond traditional pharmaceutical applications.

In conclusion, Tert-butyl N-(3-cyanocyclobutyl)carbamate (CAS No. 1393180-29-4) is a multifaceted compound with significant potential across various scientific domains. Its structural features, combined with its reactivity profile, make it a valuable tool for researchers in pharmaceuticals, agrochemicals, and material science. As scientific understanding continues to evolve, it is likely that new applications and innovations will emerge, further solidifying the importance of this compound in modern chemistry.